Cas no 14316-16-6 (N-Tosylethylenediamine)

N-Tosylethylenediamine is a versatile organic compound featuring a tosyl-protected ethylenediamine backbone, widely utilized in synthetic chemistry and pharmaceutical applications. Its key advantages include high reactivity as a bifunctional building block, enabling efficient incorporation into complex molecular frameworks. The tosyl group enhances stability and selectivity during reactions, making it valuable for nucleophilic substitutions and cross-coupling processes. This compound is particularly useful in peptide synthesis, ligand preparation, and as an intermediate in drug development. Its well-defined structure and consistent purity ensure reliable performance in laboratory and industrial settings. N-Tosylethylenediamine is typically supplied as a crystalline solid, ensuring ease of handling and storage.
N-Tosylethylenediamine structure
N-Tosylethylenediamine structure
Product Name:N-Tosylethylenediamine
CAS No:14316-16-6
MF:C9H14N2O2S
MW:214.284660816193
MDL:MFCD00089604
CID:178227
PubChem ID:329761627
Update Time:2025-06-19

N-Tosylethylenediamine Chemical and Physical Properties

Names and Identifiers

    • N-Tosylethylenediamine
    • N-(2-aminoethyl)-4-methyl-benzenesulfonamide
    • N-(2-aminoethyl)-4-methylbenzenesulfonamide
    • N-(P-TOLUENESULFONYL)-ETHYLENE DIAMINE
    • N-Tosylethylenediami
    • 2-(P-METHYLPHENYLSULFONYLAMINO)ETHYLAMINE
    • N-(2-amino-ethyl)-4-methyl-benzenesulphonamide
    • N-(2-AMINOETHYL)-P-TOLUENESULFONAMIDE
    • N-(p-toluenesulfonyl)-1,2-ethylenediamine
    • NSC 177937
    • N-p-TolylsulfonylethylenediaMine
    • N-(2-AMinoethyl)-4-toluene- sulfonaMide
    • N-(4-Toluenesulfonyl)ethylene- 1,2-diaMine
    • 2-[[(4-Methylphenyl)sulfonyl]aMino]ethylaMine
    • BenzenesulfonaMide,N-(2-aMinoethyl)-4-Methyl-
    • N-Tosylethylenediamine 97%
    • N-tosyl-ethylenediamine
    • NSC-177937
    • J-007753
    • DTXSID40306614
    • N-Tosylethylenediamine, 97%
    • FS-4438
    • tosene
    • n-(p-toluenesulfonyl)ethylene diamine
    • NSC177937
    • FT-0675324
    • JATMCAQQSXISOR-UHFFFAOYSA-N
    • N-(p-Toluenesulfonyl)ethylenediamine
    • SCHEMBL1460880
    • UPCMLD0ENAT5988936:001
    • N-(2-aminoethyl)-4-methylbenzene-1-sulfonamide
    • SB79460
    • MFCD00089604
    • AKOS000199267
    • D77773
    • 14316-16-6
    • N-(2-aminoethyl)-4-methylbenzene sulfonamide
    • Oprea1_470607
    • CS-W014926
    • EN300-57562
    • DA-10356
    • STK257462
    • BBL018646
    • MDL: MFCD00089604
    • Inchi: 1S/C9H14N2O2S/c1-8-2-4-9(5-3-8)14(12,13)11-7-6-10/h2-5,11H,6-7,10H2,1H3
    • InChI Key: JATMCAQQSXISOR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NCCN)(=O)=O

Computed Properties

  • Exact Mass: 214.07800
  • Monoisotopic Mass: 214.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.214
  • Melting Point: 122-126 °C
  • Boiling Point: 363.1°Cat760mmHg
  • Flash Point: 173.4°C
  • Refractive Index: 1.555
  • PSA: 80.57000
  • LogP: 2.40400

N-Tosylethylenediamine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xn
  • Safety Term:S26
  • Risk Phrases:R22

N-Tosylethylenediamine Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N-Tosylethylenediamine Pricemore >>

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TRC
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$64.00 2023-05-17
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